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Compound of Interest

Compound Name: N-Nitrosodiisobutylamine-d4

Cat. No.: B15136746

An In-depth Technical Guide to N-Nitrosodiisobutylamine-d4

This guide provides a comprehensive overview of the physical and chemical properties of N-
Nitrosodiisobutylamine-d4, tailored for researchers, scientists, and professionals in drug
development. It includes key data, general experimental protocols, and conceptual diagrams to
illustrate its application and biological significance.

Core Physical and Chemical Properties

N-Nitrosodiisobutylamine-d4 is the deuterated form of N-Nitrosodiisobutylamine, a
nitrosamine compound recognized for its carcinogenic effects.[1][2] The deuterium labeling
makes it a valuable internal standard for quantitative analysis in various research and
development applications.[3]

General and Chemical Data

The following table summarizes the primary chemical identifiers and properties of N-
Nitrosodiisobutylamine-d4.
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Chemical Name

N,N-Bis(2-methylpropyl-1,1-

d2)nitrous amide

Synonyms

2-Methyl-N-(2-methylpropyl)-N-
nitroso-1-propanamine-d4;
Diisobutylnitrosamine-d4; N,N-
Diisobutylnitrosamine-d4; N-

Nitroso-di-iso-butylamine-d4

[1]14]

Molecular Formula CsH14D4aN20 [11[3]
Molecular Weight 162.27 g/mol [11[3]
CAS Number 1794897-96-3 [1][3][5]
Appearance Neat; Clear Brown QOil [1114]
Purity >95% (by GC) [6]

Physical Properties (Data based on non-deuterated

analog)

Detailed physical property data for the deuterated compound is limited. The following table
presents data for the non-deuterated analog, N-Nitrosodiisobutylamine (CAS: 997-95-5), which

serves as a close proxy.

Property Value Citations
Boiling Point 237.7 £ 9.0 °C at 760 mmHg [71[81I9]
Density 0.92 + 0.1 g/lcm3 at 20 °C [7119]
Flash Point 97.5°C [8]

Vapor Pressure 0.04 mmHg [10]

Refractive Index

1.458 (Estimate)

[8]

Solubility

Slightly soluble in Chloroform,
Ethyl Acetate, Methanol

[7]
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Handling and Storage

Proper handling and storage are critical for maintaining the integrity of the compound and

ensuring laboratory safety.

Condition Recommendation Citations

Refrigerator (2-8°C) or Freezer

Storage Temperature 3][4][6
ge Temp (20°C) [3][4](6]

Store in an amber vial under

Storage Conditions _ [4][7]
an inert atmosphere.

L . Shipped at ambient
Shipping Conditions [4][11]
temperature.

Experimental Protocols and Applications

N-Nitrosodiisobutylamine-d4 is primarily utilized as an internal standard in analytical
chemistry, particularly for mass spectrometry-based quantification of its non-deuterated

counterpart in complex matrices.

General Workflow for Quantitative Analysis by LC-
MS/MS

The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass
spectrometry as it corrects for variations in sample preparation and instrument response. The

workflow below illustrates a typical application.
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Caption: General workflow for using N-Nitrosodiisobutylamine-d4 as an internal standard.
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Toxicological Profile and Biological Relevance

N-nitroso compounds are a class of chemicals known for their carcinogenic potential.[1][12]
While specific metabolic pathways for N-Nitrosodiisobutylamine are not detailed in the provided
results, the general mechanism of action for carcinogenic nitrosamines is well-established and
involves metabolic activation to highly reactive intermediates that can damage DNA.

Conceptual Pathway of Nitrosamine Carcinogenesis

The diagram below illustrates the generally accepted bioactivation pathway for nitrosamines,
leading to their carcinogenic effects. This is a conceptual representation and not specific to the
iso-butyl form.

Metabolic Activation Carcinogenic Effect
N-Nitrosodiisobutylamine a-Hydroxylation nstable i i \ D \azoaikane of DNA Alkylation DNA Damage &

Hydroxy!
(Pro-carcinogen) (Cytochrome P450) (e.g., O6-alkylguanine) Mutation

Click to download full resolution via product page

Caption: Conceptual pathway of nitrosamine bioactivation and its carcinogenic effect.

Safety and Hazard Information

N-nitrosamines as a class are considered potent carcinogens and should be handled with
extreme care.[12] The non-deuterated analog is harmful if swallowed and may cause skin and
eye irritation.[10][12] Users must refer to the specific Safety Data Sheet (SDS) for N-
Nitrosodiisobutylamine-d4 before handling and use appropriate personal protective
equipment (PPE) in a controlled laboratory setting.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://cymitquimica.com/products/TR-N525612/n-nitrosodiisobutylamine-d4/
https://datasheets.scbt.com/sc-212246.pdf
https://www.benchchem.com/product/b15136746?utm_src=pdf-body-img
https://datasheets.scbt.com/sc-212246.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosodiisobutylamine
https://datasheets.scbt.com/sc-212246.pdf
https://www.benchchem.com/product/b15136746?utm_src=pdf-body
https://www.benchchem.com/product/b15136746?utm_src=pdf-body
https://clearsynth.com/product/n-nitrosodiisobutylamine-d4
https://www.benchchem.com/product/b15136746?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. cymitquimica.com [cymitquimica.com]

e 2. scbt.com [scht.com]

3. clearsynth.com [clearsynth.com]

e 4. pharmaffiliates.com [pharmaffiliates.com]

e 5. N-Nitroso Diisobutylamine-d4 - CAS - 1794897-96-3 | Axios Research [axios-
research.com]

e 6. N-Nitrosodiisobutylamine-d4 | LGC Standards [lgcstandards.com]

e 7. N-NITROSODIISOBUTYLAMINE CAS#: 997-95-5 [m.chemicalbook.com]
e 8. Page loading... [wap.guidechem.com]

e 9. N-NITROSODIISOBUTYLAMINE | 997-95-5 [amp.chemicalbook.com]

e 10. N-Nitrosodiisobutylamine | CBH18N20 | CID 13829 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 11. medchemexpress.com [medchemexpress.com]
e 12. datasheets.scbt.com [datasheets.scbt.com]

¢ To cite this document: BenchChem. [physical and chemical properties of N-
Nitrosodiisobutylamine-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136746#physical-and-chemical-properties-of-n-
nitrosodiisobutylamine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

